Cas no 72228-99-0 (Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans-)

Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans-, is a chiral cyclopropane derivative with a trans-configuration, characterized by its 4-chlorophenyl substituent. This compound is of interest in synthetic organic chemistry due to its rigid cyclopropane ring, which imparts steric constraints useful in stereoselective reactions. The presence of the ester group enhances its reactivity in nucleophilic substitution or hydrolysis reactions, while the chloroaryl moiety contributes to its potential as an intermediate in pharmaceuticals or agrochemicals. Its defined stereochemistry makes it valuable for applications requiring precise spatial orientation, such as chiral auxiliaries or ligand synthesis. The compound is typically handled under standard laboratory conditions, with stability dependent on proper storage.
Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans- structure
72228-99-0 structure
Product Name:Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans-
CAS No:72228-99-0
MF:C11H11ClO2
MW:210.656842470169
MDL:MFCD32642087
CID:4157572
PubChem ID:14024181
Update Time:2025-10-31

Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans-
    • Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, (1R,2R)-rel-
    • SCHEMBL16585396
    • starbld0008682
    • 72228-99-0
    • Methyl (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylate
    • methyl (1R,2R)-2-(4-chlorophenyl)cyclopropanecarboxylate
    • AC9065
    • QRSGTDBJDBYJHW-VHSXEESVSA-N
    • methyl trans-2-(4-chlorophenyl)cyclopropanecarboxylate
    • Rel-methyl (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylate
    • Methyltrans-2-(4-Chlorophenyl)cyclopropanecarboxylate
    • MDL: MFCD32642087
    • Inchi: 1S/C11H11ClO2/c1-14-11(13)10-6-9(10)7-2-4-8(12)5-3-7/h2-5,9-10H,6H2,1H3/t9-,10+/m0/s1
    • InChI Key: QRSGTDBJDBYJHW-VHSXEESVSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H]1C[C@H]1C(=O)OC

Computed Properties

  • Exact Mass: 210.0447573g/mol
  • Monoisotopic Mass: 210.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

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Additional information on Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans-

Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans- and Its Significance in Modern Chemical Research

Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans- (CAS No. 72228-99-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents and the exploration of molecular interactions. The presence of a cyclopropane ring and a chlorophenyl substituent makes it an intriguing candidate for further study, particularly in the context of drug design and synthetic chemistry.

The< strong>cyclopropane ring is a three-membered carbon heterocycle that is known for its high reactivity and stability. This structural motif is often employed in medicinal chemistry due to its ability to influence the conformational flexibility and electronic properties of adjacent functional groups. In the case of Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans-, the cyclopropane moiety is linked to a carboxylic acid ester group and a 4-chlorophenyl group. This combination of structural elements provides a rich framework for chemical modification and biological evaluation.

The< strong>4-chlorophenyl substituent introduces a halogen atom into the molecule, which can serve as a handle for further functionalization through various chemical reactions such as cross-coupling reactions or nucleophilic substitutions. The trans configuration of the ester group ensures optimal spatial orientation between the cyclopropane ring and the phenyl ring, which can affect the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of< strong>Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans- through multi-step synthetic routes that highlight the versatility of modern organic transformations. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the chlorophenyl group onto the cyclopropane scaffold with high regioselectivity. These methods not only enhance the synthetic accessibility of the compound but also open up new avenues for exploring its derivatives.

In the realm of pharmaceutical research, Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans- has been investigated for its potential biological activity. The combination of structural features suggests that it may exhibit properties such as inhibitory effects on certain enzymes or receptors. Preliminary studies have shown that derivatives of this compound can modulate signaling pathways associated with inflammation and cancer progression. These findings underscore the importance of< strong>Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans- as a lead compound in drug discovery efforts.

The< strong>cyclopropane ring's unique electronic properties also make it an attractive scaffold for developing photoactive compounds. Researchers have explored its potential in creating photoresponsive materials that can be used in applications ranging from photodynamic therapy to optoelectronic devices. The incorporation of a chlorophenyl group further enhances these properties by introducing electron-withdrawing effects that can modulate light absorption and emission characteristics.

The< strong>4-chlorophenyl moiety has been particularly studied for its ability to enhance binding interactions with biological targets. Chlorine atoms are known to increase lipophilicity and improve metabolic stability in drug molecules. This has led to its widespread use in pharmaceuticals where it serves as an effective tool for optimizing pharmacokinetic profiles. In< strong>Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans-, these effects are combined with the reactivity provided by the cyclopropane ring to create a versatile platform for drug design.

In conclusion,< strong>Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans- represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features make it an excellent candidate for further exploration in synthetic chemistry and drug discovery. As research continues to uncover new methodologies for functionalizing this molecule and evaluating its biological activity,< strong>Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester, trans- is poised to play an increasingly important role in shaping the future of chemical biology.

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